Cas no 18667-42-0 ((2Z)-2-[(15E)-15-(2-Carbamothioylhydrazinylidene)hexadecan-2-ylidene]hydrazine-1-carbothioamide)

(2Z)-2-[(15E)-15-(2-Carbamothioylhydrazinylidene)hexadecan-2-ylidene]hydrazine-1-carbothioamide structure
18667-42-0 structure
Product Name:(2Z)-2-[(15E)-15-(2-Carbamothioylhydrazinylidene)hexadecan-2-ylidene]hydrazine-1-carbothioamide
CAS No:18667-42-0
MF:C18H36N6S2
MW:400.648640632629
CID:907372
PubChem ID:54603445
Update Time:2025-04-19

(2Z)-2-[(15E)-15-(2-Carbamothioylhydrazinylidene)hexadecan-2-ylidene]hydrazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • [(E)-[(15Z)-15-(carbamothioylhydrazinylidene)hexadecan-2-ylidene]amino]thiourea
    • (2Z)-2-[(15E)-15-(2-Carbamothioylhydrazinylidene)hexadecan-2-ylidene]hydrazine-1-carbothioamide
    • DTXSID40713647
    • NSC90430
    • NSC-90430
    • 18667-42-0
    • Inchi: 1S/C18H36N6S2/c1-15(21-23-17(19)25)13-11-9-7-5-3-4-6-8-10-12-14-16(2)22-24-18(20)26/h3-14H2,1-2H3,(H3,19,23,25)(H3,20,24,26)/b21-15-,22-16+
    • InChI Key: FQETVRBCZHZLDX-KBNZVFGVSA-N
    • SMILES: S=C(N)N/N=C(\C)/CCCCCCCCCCCC/C(/C)=N\NC(N)=S

Computed Properties

  • Exact Mass: 400.24428752g/mol
  • Monoisotopic Mass: 400.24428752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 15
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 165Ų
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